1,2-Difluoro-3-iodo-4-methoxybenzene

• IUPAC Name: 1,2-difluoro-3-iodo-4-methoxybenzene
• InChI: InChI=1S/C7H5F2IO/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
• InChI Key: DEJBZAWEAMZDTM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)F)I
• Molecular Formula: C7H5F2IO
• Molecular Weight: 270.01 g/mol

Description

“1,2-Difluoro-3-iodo-4-methoxybenzene” is a chemical compound with the CAS Number: 2091145-96-7. It has a molecular weight of 270.02. The compound is liquid in its physical form.

Molecular Structure Analysis

The molecular formula of “1,2-Difluoro-3-iodo-4-methoxybenzene” is C7H5F2IO. The InChI Code is 1S/C7H5F2IO/c1-11-7-5 (10)3-2-4 (8)6 (7)9/h2-3H,1H3.

Physical And Chemical Properties Analysis

The compound has a density of 1.2±0.1 g/cm3. It has a boiling point of 144.5±20.0 °C at 760 mmHg. The flash point is 47.1±17.7 °C.

Scientific Research Applications

Environmental Science and Pollution Studies

Fluorinated compounds, including those structurally related or functionally similar to 1,2-Difluoro-3-iodo-4-methoxybenzene, have been extensively studied for their occurrence and impact on the environment. For instance, novel brominated flame retardants, which share some characteristics with fluorinated compounds in terms of halogenation, have been reviewed for their presence in indoor air, dust, and consumer goods, highlighting the need for further research on their environmental fate and toxicity (Zuiderveen, Slootweg, & de Boer, 2020). Similarly, microbial degradation studies of polyfluoroalkyl chemicals in the environment have contributed to understanding the biodegradability and transformation pathways of these persistent pollutants (Liu & Avendaño, 2013).

Organic Synthesis and Chemical Reactions

The synthesis and chemical reactivity of fluorinated compounds are of significant interest in organic chemistry. Research on the catalytic oxidation of lignins into aromatic aldehydes, for example, discusses the process trends and development prospects, indicating the importance of fluorinated intermediates in synthesizing valuable chemical products (Tarabanko & Tarabanko, 2017). Another study reviews recent advances in C-F bond activation, a key reaction for introducing fluorine into organic molecules, highlighting methodologies for synthesizing fluorinated building blocks (Shen et al., 2015).

Materials Science and Engineering

In materials science, fluorinated compounds are explored for their unique properties, such as in the development of plastic scintillators. Research on plastic scintillators based on polymethyl methacrylate discusses how various luminescent dyes, including fluorinated compounds, can enhance the scintillation properties of these materials (Salimgareeva & Kolesov, 2005).

Safety and Hazards

The compound has a GHS07 safety classification. The hazard statements include H302. The risk phrases include R10. The safety phrases include S16-S26-S36.